Cas no 113967-72-9 (7-Amino-2-morpholino1,2,4triazolo1,5-apyrimidine-6-carboxylic acid)

• Product Name: 7-Amino-2-morpholino1,2,4triazolo1,5-apyrimidine-6-carboxylic acid
• CAS No: 113967-72-9
• MF: C₁₀H₁₂N₆O₃
• MW: 264.24068069458
• MDL: MFCD00127561
• CID: 4572544
• Update Time: 2025-05-19

7-Amino-2-morpholino1,2,4triazolo1,5-apyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-AMINO-2-MORPHOLINO[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-amino-2-(4-morpholinyl)-
• 7-Amino-2-morpholino1,2,4triazolo1,5-apyrimidine-6-carboxylic acid

• MDL： MFCD00127561
• Inchi： 1S/C10H12N6O3/c11-7-6(8(17)18)5-12-9-13-10(14-16(7)9)15-1-3-19-4-2-15/h5H,1-4,11H2,(H,17,18)
• InChI Key： QWJYBIPYTIQUKH-UHFFFAOYSA-N
• SMILES： C12=NC(N3CCOCC3)=NN1C(N)=C(C(O)=O)C=N2

Additional information on 7-Amino-2-morpholino1,2,4triazolo1,5-apyrimidine-6-carboxylic acid

Comprehensive Overview of 7-Amino-2-morpholino1,2,4triazolo1,5-apyrimidine-6-carboxylic acid (CAS No. 113967-72-9)

7-Amino-2-morpholino1,2,4triazolo1,5-apyrimidine-6-carboxylic acid (CAS No. 113967-72-9) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique triazolopyrimidine core, is widely studied for its potential applications in the development of kinase inhibitors and other therapeutic agents. Researchers are particularly interested in its morpholino and carboxylic acid functional groups, which contribute to its bioactivity and solubility.

In recent years, the demand for triazolopyrimidine derivatives has surged due to their role in targeting protein kinases, a hot topic in cancer research and autoimmune disease treatment. The compound’s CAS No. 113967-72-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in both industrial and academic settings. Its structural features make it a promising candidate for structure-activity relationship (SAR) studies, a common focus in modern drug design.

The synthesis of 7-Amino-2-morpholino1,2,4triazolo1,5-apyrimidine-6-carboxylic acid involves multi-step organic reactions, often starting from pyrimidine precursors. Its morpholino moiety is particularly noteworthy, as this group is prevalent in FDA-approved drugs, such as certain PI3K inhibitors. This connection to clinically relevant molecules has spurred further investigation into its pharmacokinetic properties and toxicological profiles.

From an SEO perspective, keywords like "triazolopyrimidine synthesis", "morpholino derivatives in drug discovery", and "CAS 113967-72-9 applications" are highly searched in scientific and pharmaceutical communities. These terms align with current trends in precision medicine and small-molecule therapeutics, making this compound a subject of ongoing research. Additionally, its potential as a building block for more complex molecules adds to its commercial value.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 7-Amino-2-morpholino1,2,4triazolo1,5-apyrimidine-6-carboxylic acid, addressing the growing demand for sustainable pharmaceutical production. This aligns with global initiatives to reduce the environmental impact of chemical manufacturing. The compound’s carboxylic acid group also offers versatility in derivatization, enabling the creation of prodrugs or conjugates for targeted delivery systems.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity for research applications. Its stability under various conditions is another area of interest, particularly for formulation scientists working on oral bioavailability enhancement. These aspects are critical for advancing the compound from bench to bedside.

In summary, 7-Amino-2-morpholino1,2,4triazolo1,5-apyrimidine-6-carboxylic acid (CAS No. 113967-72-9) represents a versatile and pharmacologically relevant scaffold. Its integration into cutting-edge research on kinase inhibition and drug design underscores its importance in the pharmaceutical industry. As scientific inquiries into its mechanisms and applications continue, this compound is poised to remain a focal point in the quest for novel therapeutics.